Tetrahydrothebaine
Tetrahydrothebaine
Brand Name:
Vulcanchem
CAS No.:
41714-53-8
VCID:
VC0047210
InChI:
InChI=1S/C19H25NO3/c1-20-9-8-19-12-5-7-15(22-3)18(19)23-17-14(21-2)6-4-11(16(17)19)10-13(12)20/h4,6,12-13,15,18H,5,7-10H2,1-3H3/t12-,13+,15?,18-,19-/m0/s1
SMILES:
CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(CC4)OC
Molecular Formula:
C₁₉H₂₅NO₃
Molecular Weight:
315.4 g/mol
Tetrahydrothebaine
CAS No.: 41714-53-8
Reference Standards
VCID: VC0047210
Molecular Formula: C₁₉H₂₅NO₃
Molecular Weight: 315.4 g/mol
| CAS No. | 41714-53-8 |
|---|---|
| Product Name | Tetrahydrothebaine |
| Molecular Formula | C₁₉H₂₅NO₃ |
| Molecular Weight | 315.4 g/mol |
| IUPAC Name | (4R,4aR,7aR,12bS)-7,9-dimethoxy-3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline |
| Standard InChI | InChI=1S/C19H25NO3/c1-20-9-8-19-12-5-7-15(22-3)18(19)23-17-14(21-2)6-4-11(16(17)19)10-13(12)20/h4,6,12-13,15,18H,5,7-10H2,1-3H3/t12-,13+,15?,18-,19-/m0/s1 |
| Standard InChIKey | RVJQWONQPCTLDL-SEYRRXLCSA-N |
| Isomeric SMILES | CN1CC[C@]23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)OC)O[C@H]3C(CC4)OC |
| SMILES | CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(CC4)OC |
| Canonical SMILES | CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(CC4)OC |
| Synonyms | 6β-Parzone Methyl Ether; (5α,6β)-4,5-epoxy-3,6-dimethoxy-17-methyl-morphinan |
| PubChem Compound | 5492634 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume